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Compound of Interest

Compound Name: Chromium chromate (H2CrO4)

Cat. No.: B15473665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of

chromic acid solutions. It details the underlying chemical equilibria, quantitative data, and

detailed experimental protocols for UV-Visible and Raman spectroscopy, essential for

professionals in research and development.

Chemical Equilibria in Chromic Acid Solutions
Chromic acid (H₂CrO₄) does not exist as an isolated molecule in solution. Instead, it is part of a

complex series of equilibria involving several hexavalent chromium [Cr(VI)] species. The

distribution of these species is highly dependent on the pH and the total chromium

concentration of the solution[1][2]. The primary species involved are the chromate ion (CrO₄²⁻),

the hydrogen chromate (or bichromate) ion (HCrO₄⁻), and the dichromate ion (Cr₂O₇²⁻)[1][3].

In aqueous solutions, these ions are interconvertible[1].

In alkaline or neutral solutions, the yellow tetrahedral chromate ion (CrO₄²⁻) is the

predominant species[1][4].

As the solution becomes more acidic, the hydrogen chromate ion (HCrO₄⁻) forms. This ion is

a weak acid[1][3].
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In strongly acidic solutions, the hydrogen chromate ion condenses to form the orange

dichromate ion (Cr₂O₇²⁻) and water[2][3][4]. At higher concentrations in strongly acidic

solutions, further polymerization can occur to form trichromates and tetrachromates[1][3].

The key equilibria are described by the following reactions:

First Acid Dissociation: H₂CrO₄ ⇌ H⁺ + HCrO₄⁻[3]

Second Acid Dissociation: HCrO₄⁻ ⇌ H⁺ + CrO₄²⁻[1]

Dimerization: 2HCrO₄⁻ ⇌ Cr₂O₇²⁻ + H₂O[1][3]

The following diagram illustrates the relationship between the key Cr(VI) species in an aqueous

solution as a function of pH.
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Chemical equilibria of Cr(VI) species in aqueous solution.

Quantitative Data
The equilibrium reactions governing the speciation of chromic acid solutions are characterized

by specific constants. Spectroscopic analysis relies on the distinct molar absorptivity of the

chromate and dichromate ions at various wavelengths.
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Table 1: Equilibrium Constants for Cr(VI) Species

Equilibrium Reaction Constant Type Value

First Dissociation

(H₂CrO₄)

H₂CrO₄ ⇌ H⁺ +

HCrO₄⁻
Kₐ₁ 4.1[4]

Second Dissociation

(HCrO₄⁻)

HCrO₄⁻ ⇌ H⁺ +

CrO₄²⁻
pKₐ₂ ~5.9[1]

Dimerization
2HCrO₄⁻ ⇌ Cr₂O₇²⁻ +

H₂O
log Kᴅ 2.05[3]

Table 2: Molar Absorptivity of Chromate and Dichromate Ions

Ion Wavelength (nm)
Molar Absorptivity
(L·mol⁻¹·cm⁻¹)

Conditions

Chromate (CrO₄²⁻) 372 ~4830
Alkaline Solution (pH

9)

Dichromate (Cr₂O₇²⁻) 350 ~3160 Acidic Solution

Chromate (CrO₄²⁻) 274 ~3680 Alkaline Solution

Dichromate (Cr₂O₇²⁻) 257 ~4600 Acidic Solution

Dichromate (Cr₂O₇²⁻) 450 Low Acidic Solution

Chromate (CrO₄²⁻) 430 Low Alkaline Solution

Note: Molar absorptivity values can vary slightly based on the specific solvent, ionic strength,

and temperature. The values presented are representative.

Experimental Protocols
Precise and reproducible spectroscopic analysis requires carefully designed experimental

protocols. Below are methodologies for UV-Visible and Raman spectroscopy.
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UV-Vis spectrophotometry is a common technique for quantifying Cr(VI) concentrations by

measuring the absorbance of either the chromate or dichromate ion. The choice of wavelength

depends on the dominant species in the solution, which is controlled by pH.

Objective: To determine the concentration of Cr(VI) in an aqueous sample.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Potassium dichromate (K₂Cr₂O₇) or Potassium Chromate (K₂CrO₄) as a primary standard

Perchloric acid (HClO₄) or Sodium Hydroxide (NaOH) for pH adjustment

Volumetric flasks and pipettes

Deionized water

Protocol:

Standard Preparation:

Prepare a stock solution of known concentration by dissolving a precisely weighed amount

of K₂Cr₂O₇ in deionized water in a volumetric flask.

Create a series of calibration standards by diluting the stock solution into several

volumetric flasks.

Sample Preparation:

For analyzing dichromate, acidify all standards and unknown samples to a consistent pH

(e.g., with 0.001 M HClO₄) to ensure all Cr(VI) is in the Cr₂O₇²⁻ form[5].

For analyzing chromate, make all standards and unknown samples alkaline (e.g., pH 9) to

convert all Cr(VI) to the CrO₄²⁻ form.
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Instrumentation and Measurement:

Set the spectrophotometer to scan the desired UV-Vis range (e.g., 200-600 nm) to identify

absorption maxima.

Use a blank solution (deionized water with the same acid or base concentration as the

samples) to zero the instrument.

Measure the absorbance of each standard and the unknown sample at the wavelength of

maximum absorbance (λₘₐₓ). For dichromate, characteristic peaks are near 257 nm and

350 nm; for chromate, a strong peak is near 372 nm[5].

Data Analysis:

Construct a calibration curve by plotting absorbance versus the concentration of the

standards.

Determine the concentration of the unknown sample by interpolating its absorbance on the

calibration curve, applying Beer's Law (A = εbc).

Raman spectroscopy provides molecular-level information and can distinguish between the

different Cr(VI) species in solution based on their unique vibrational modes, without the need

for extensive sample preparation.[6][7]

Objective: To identify the specific Cr(VI) species present in a solution.

Materials:

Raman Spectrometer with a suitable laser excitation source (e.g., 473 nm or 532 nm)[8]

Quartz cuvette or NMR tube

Sample solution

Protocol:

Sample Preparation:
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Place the chromic acid solution directly into the quartz cuvette or sample holder. No further

preparation is typically needed.

Instrumentation and Measurement:

Place the sample into the spectrometer's sample compartment.

Configure the instrument parameters: select the laser power, acquisition time, and number

of accumulations to achieve a good signal-to-noise ratio.

Acquire the Raman spectrum over a relevant spectral range (e.g., 200-1200 cm⁻¹) to

capture the characteristic vibrational modes of chromate and dichromate species.

Data Analysis:

Identify the characteristic Raman bands for different Cr(VI) species.

Chromate (CrO₄²⁻): A strong, sharp symmetric stretching band around 880-890 cm⁻¹.

Dichromate (Cr₂O₇²⁻): Bands corresponding to the Cr-O-Cr bridge (around 220 cm⁻¹)

and terminal Cr=O stretching (around 900 cm⁻¹) are characteristic[6]. The presence of

HCrO₄⁻ can also contribute to the signal in the 900 cm⁻¹ region[6].

The relative intensities of these peaks can be used for semi-quantitative analysis of the

species distribution.

The following diagram outlines a general workflow for the spectroscopic analysis of a given

sample.
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General workflow for spectroscopic analysis of Cr(VI).

Safety Precautions
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All hexavalent chromium compounds, including chromic acid, chromates, and dichromates, are

highly toxic and carcinogenic[3]. They are also strong oxidizing agents that can react violently

with organic materials[3]. Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, must be worn at all times. All work should be conducted in a

well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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